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Compound of Interest

Compound Name: Zafirlukast-13C,d6

Cat. No.: B12401823 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, necessary personal protective equipment (PPE), and proper disposal of

Zafirlukast-13C,d6.

Zafirlukast-13C,d6 is a stable, isotopically labeled form of Zafirlukast, a potent leukotriene

receptor antagonist used in research and pharmaceutical development.[1][2] While the isotopic

labeling does not significantly alter the chemical's hazardous properties, it is crucial to handle

this active pharmaceutical ingredient (API) with appropriate safety measures to minimize

exposure and ensure a safe laboratory environment.[3][4]

Hazard Identification and Personal Protective
Equipment (PPE)
The Safety Data Sheet (SDS) for the parent compound, Zafirlukast, indicates that it can be

harmful if swallowed, cause skin irritation, serious eye irritation, and may cause respiratory

irritation.[5] Therefore, a comprehensive approach to personal protection is required.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specifications

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory to protect against

splashes.

Hand Protection Chemical-resistant Gloves

Nitrile or neoprene gloves are

recommended. Check for

breakthrough times.

Respiratory Protection NIOSH-approved Respirator

A respirator with an

appropriate particulate filter is

necessary when handling the

powder outside of a contained

system (e.g., fume hood, glove

box).

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect clothing and

skin.

Additional Protection Disposable Gown or Coveralls

Recommended for larger

quantities or when there is a

risk of significant dust

generation to provide an extra

layer of protection.[6]

Operational and Disposal Plans
Handling Procedures:

To minimize the risk of exposure, Zafirlukast-13C,d6 should be handled in a well-ventilated

area, preferably within a chemical fume hood or a glove box, especially when manipulating the

solid form.[5][7] Engineering controls are the primary means of exposure reduction.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by lining it with absorbent, disposable material.
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Weighing and Aliquoting: Conduct all weighing and aliquoting of the powdered compound

within a certified chemical fume hood or a balance enclosure to control airborne particles.

Solution Preparation: When preparing solutions, add the solid Zafirlukast-13C,d6 to the

solvent slowly to avoid splashing.

Post-Handling: After handling, thoroughly wipe down the work area with an appropriate

cleaning agent. Remove and dispose of all contaminated disposable materials as hazardous

waste. Wash hands thoroughly.

Disposal Plan:

Unused Zafirlukast-13C,d6 and any materials contaminated with it should be treated as

hazardous chemical waste.

Solid Waste: Collect all contaminated solid waste, including disposable PPE, in a clearly

labeled, sealed container.

Liquid Waste: Collect contaminated solvents and solutions in a designated, sealed, and

properly labeled hazardous waste container.

Disposal Method: All waste must be disposed of through a licensed hazardous waste

disposal company, following all local, state, and federal regulations.[7] Do not dispose of this

material down the drain or in the regular trash.[8][9][10][11]

Logical Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment when working with Zafirlukast-13C,d6.
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Risk Assessment

PPE Selection

Action

Start: Handling Zafirlukast-13C,d6

Assess Quantity and Dust Potential

Is the process fully contained?
(e.g., glovebox)

Basic PPE:
- Safety Glasses

- Lab Coat
- Gloves

Yes

Enhanced PPE:
- Basic PPE
- Respirator

No

Proceed with Experiment

Full Protection:
- Enhanced PPE

- Disposable Gown/Coveralls

High Dust/Large Quantity

Click to download full resolution via product page

PPE Selection Workflow for Zafirlukast-13C,d6
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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